3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(1-ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C15H18N2O4/c1-2-17-9-12(7-13(17)18)14(19)16-8-10-4-3-5-11(6-10)15(20)21/h3-6,12H,2,7-9H2,1H3,(H,16,19)(H,20,21)
• InChI Key: WEXFONIVJVOCFZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid, also known as EACA, is a synthetic amino acid derivative that is commonly used in scientific research. It has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid works by binding to the lysine-binding sites on plasminogen, preventing its activation into plasmin. This inhibition of plasmin activity leads to decreased fibrinolysis and increased clot stability.
Biochemical and Physiological Effects
In addition to its effects on blood clotting, 3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of elastase, an enzyme involved in the breakdown of elastin fibers in lung tissue. This inhibition may have therapeutic potential in the treatment of certain lung diseases.

Advantages and Limitations for Lab Experiments

3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid has several advantages as a tool for scientific research. It is relatively inexpensive and easy to obtain, and it has a well-established mechanism of action. However, it also has some limitations. It can be difficult to work with due to its low solubility in water, and its effects can be variable depending on the specific experimental conditions.

Future Directions

There are several potential future directions for research involving 3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid. One area of interest is its potential use in the treatment of lung diseases, such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis. Another area of interest is its potential use as a therapeutic agent in the treatment of cancer, as it has been shown to inhibit tumor growth in some studies. Additionally, further research could be done to optimize the synthesis and formulation of 3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid for use in scientific research.

Synthesis Methods

3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid can be synthesized through a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 5-oxo-L-proline ethyl ester with 4-(chloromethyl)benzoic acid, followed by the addition of sodium hydroxide and the subsequent acidification of the resulting mixture.

Scientific Research Applications

3-[[(1-Ethyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid has been used in a variety of scientific research applications, including the study of blood clotting and fibrinolysis. It has been shown to inhibit the activity of plasmin, an enzyme that plays a key role in the breakdown of blood clots. This inhibition can lead to increased clot stability and decreased bleeding.